Cas no 84553-39-9 (Ethanone, 1-(4-fluorobicyclo[2.2.1]hept-1-yl)-)

Ethanone, 1-(4-fluorobicyclo[2.2.1]hept-1-yl)- structure
84553-39-9 structure
Product Name:Ethanone, 1-(4-fluorobicyclo[2.2.1]hept-1-yl)-
CAS No:84553-39-9
MF:C9H13FO
MW:156.197326421738
CID:666921
PubChem ID:21634311
Update Time:2025-04-19

Ethanone, 1-(4-fluorobicyclo[2.2.1]hept-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-(4-fluorobicyclo[2.2.1]hept-1-yl)-
    • 1-(4-fluoro-1-bicyclo[2.2.1]heptanyl)ethanone
    • FXQLYQLITQXYGB-UHFFFAOYSA-
    • 1-(4-Fluorobicyclo[2.2.1]heptan-1-yl)ethan-1-one
    • 84553-39-9
    • DTXSID30616496
    • InChI=1/C9H13FO/c1-7(11)8-2-4-9(10,6-8)5-3-8/h2-6H2,1H3
    • Inchi: 1S/C9H13FO/c1-7(11)8-2-4-9(10,6-8)5-3-8/h2-6H2,1H3
    • InChI Key: FXQLYQLITQXYGB-UHFFFAOYSA-N
    • SMILES: FC12CCC(C(C)=O)(CC1)C2

Computed Properties

  • Exact Mass: 156.095043196g/mol
  • Monoisotopic Mass: 156.095043196g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 17.1Ų

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